Cas no 1435782-38-9 (3-[(1R,2R)-3-(dimethylamino-d3)-1-ethyl-2-methylpropyl]-phenol,monohydrochloride)

• Product Name: 3-[(1R,2R)-3-(dimethylamino-d3)-1-ethyl-2-methylpropyl]-phenol,monohydrochloride
• CAS No: 1435782-38-9
• MF: C₁₄H₂₄ClNO
• MW: 260.81794834137
• CID: 4599771
• PubChem ID: 76974246
• Update Time: 2025-05-23

3-[(1R,2R)-3-(dimethylamino-d3)-1-ethyl-2-methylpropyl]-phenol,monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(1R,2R)-3-(dimethylamino-d3)-1-ethyl-2-methylpropyl]-phenol, monohydrochloride
• Tapentadol-D3.HCl
• Tapentadol-d3 (hydrochloride) (CRM)
• 1435782-38-9
• Tapentadol-D3.HCl, 0.1mg/ml in Methanol (as free base)
• Tapentadol-D3 Hydrochloride; Tapentadol-(N-methyl-D3) hydrochloride
• 3-[(2R,3R)-2-methyl-1-[(?H?)methyl(methyl)amino]pentan-3-yl]phenol hydrochloride
• 3-[(2R,3R)-2-methyl-1-[methyl(trideuteriomethyl)amino]pentan-3-yl]phenol;hydrochloride
• 3-[(1R,2R)-3-(dimethylamino-d3)-1-ethyl-2-methylpropyl]-phenol,monohydrochloride
• Tapentadol-d3 hydrochloride
• DTXSID201344782
• Tapentadol-D3.HCl, 1mg/ml in Methanol (as free base)

• Inchi： 1S/C14H23NO.ClH/c1-5-14(11(2)10-15(3)4)12-7-6-8-13(16)9-12;/h6-9,11,14,16H,5,10H2,1-4H3;1H/t11-,14+;/m0./s1/i3D3;
• InChI Key： ZELFLGGRLLOERW-RSOVORQTSA-N
• SMILES： Cl.OC1=CC=CC(=C1)[C@H](CC)[C@@H](C)CN(C)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 260.1734723g/mol
• Monoisotopic Mass: 260.1734723g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(1R,2R)-3-(dimethylamino-d3)-1-ethyl-2-methylpropyl]-phenol,monohydrochloride

Chemical Profile: 3-[(1R,2R)-3-(dimethylamino-d3)-1-ethyl-2-methylpropyl]-phenol, monohydrochloride (CAS No. 1435782-38-9)

The compound 3-[(1R,2R)-3-(dimethylamino-d3)-1-ethyl-2-methylpropyl]-phenol, monohydrochloride (CAS No. 1435782-38-9) is a highly specialized chemical entity with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its distinctive properties and applications. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a focal point in contemporary research.

Chemical Structure and Synthesis

The molecular structure of 3-[(1R,2R)-3-(dimethylamino-d3)-1-ethyl-2-methylpropyl]-phenol, monohydrochloride is notable for its chiral center at the (1R,2R) configuration. The presence of a dimethylamino-d3 group introduces a deuterated amine functionality, which is strategically positioned to influence the compound's reactivity and stability. The synthesis of this compound involves a multi-step process that includes the formation of the chiral center via asymmetric induction techniques and subsequent functionalization to introduce the phenolic group. Recent studies have highlighted the importance of stereochemical control in achieving high yields and purity during synthesis.

Pharmacological Properties

Research into the pharmacological properties of CAS No. 1435782-38-9 has revealed its potential as a modulator of cellular signaling pathways. In vitro studies have demonstrated that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), suggesting its role in modulating neurotransmitter release and receptor activity. Furthermore, preclinical trials have indicated that this compound possesses anti-inflammatory and analgesic properties, making it a promising candidate for the development of novel therapeutic agents.

Applications in Drug Development

The unique combination of stereochemistry and functional groups in CAS No. 1435782-38-9 positions it as a valuable tool in drug discovery programs targeting chronic pain management and inflammatory diseases. Recent advancements in medicinal chemistry have enabled researchers to optimize this compound's bioavailability and pharmacokinetic profile, enhancing its potential for clinical translation. Additionally, the deuterated amine functionality provides insights into metabolic pathways and drug metabolism studies, offering valuable data for rational drug design.

Environmental Impact and Sustainability

As environmental sustainability becomes a critical consideration in chemical manufacturing, researchers are exploring green chemistry approaches to synthesize CAS No. 1435782-38-9. Recent studies have focused on reducing waste generation during synthesis by employing catalytic asymmetric hydrogenation techniques and utilizing renewable feedstocks. These efforts align with global initiatives to promote eco-friendly chemical processes while maintaining high standards of product quality.

Future Directions

The continued exploration of CAS No. 1435782-38-9 holds immense promise for advancing both therapeutic development and chemical innovation. Future research directions include investigating its interactions with other cellular targets, optimizing its delivery systems for enhanced efficacy, and exploring its potential in combination therapies. Additionally, ongoing efforts to understand its environmental fate and toxicity will be crucial for ensuring responsible use in industrial applications.

In conclusion, CAS No. 1435782-38-9, or monohydrochloride, stands at the forefront of modern chemical research due to its unique properties and versatile applications. As scientific understanding continues to evolve, this compound is poised to make significant contributions across multiple disciplines.